Cas no 129691-30-1 (8,11,14-Eicosatrienoicacid, 1,2,3-propanetriyl ester (9CI))

• Product Name: 8,11,14-Eicosatrienoicacid, 1,2,3-propanetriyl ester (9CI)
• CAS No: 129691-30-1
• MF: C₆₃H₁₀₄O₆
• MW: 957.496280670166
• CID: 185431
• PubChem ID: 6450100
• Update Time: 2025-04-19

8,11,14-Eicosatrienoicacid, 1,2,3-propanetriyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 8,11,14-Eicosatrienoicacid, 1,2,3-propanetriyl ester (9CI)
• 2,3-bis[[(8E,11E,14E)-icosa-8,11,14-trienoyl]oxy]propyl (8E,11E,14E)-icosa-8,11,14-trienoate
• tridihomo-gamma-linolenoylglycerol
• 1,2,3-Propanetriyl 8,11,14-eicosatrienoate
• 8,11,14-Eicosatrienoic acid, 1,2,3-propanetriyl ester
• Dgla-TG
• propane-1,2,3-triyl (8E,11E,14E,8'E,11'E,14'E,8''E,11''E,14''E)tris-icosa-8,11,14-trienoate
• Tris(dihomo-gamma-linolenoyl)glycerol
• 129691-30-1

• Inchi： 1S/C63H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,34-39,60H,4-15,22-24,31-33,40-59H2,1-3H3/b19-16+,20-17+,21-18+,28-25+,29-26+,30-27+,37-34+,38-35+,39-36+
• InChI Key： PMEABGYOVGWCSQ-XQKNJCGWSA-N
• SMILES： O(C(CCCCCC/C=C/C/C=C/C/C=C/CCCCC)=O)C(COC(CCCCCC/C=C/C/C=C/C/C=C/CCCCC)=O)COC(CCCCCC/C=C/C/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 956.783291
• Monoisotopic Mass: 956.783291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 69
• Rotatable Bond Count: 53
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 21.5

Experimental Properties

• Density: 0.937
• Boiling Point: 864.8°C at 760 mmHg
• Flash Point: 315°C
• Refractive Index: 1.498
• PSA: 78.90000
• LogP: 19.09370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols